1-(4-ethoxyphenyl)-3-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[4-(1,2,3,4-tetrahydronaphthalen-2-yl)piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C26H31N3O3/c1-2-32-23-11-9-21(10-12-23)29-25(30)18-24(26(29)31)28-15-13-27(14-16-28)22-8-7-19-5-3-4-6-20(19)17-22/h3-6,9-12,22,24H,2,7-8,13-18H2,1H3
• InChI Key: YBUROUGFUOVFDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4CCC5=CC=CC=C5C4
• Molecular Formula: C26H31N3O3
• Molecular Weight: 433.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-(4-ethoxyphenyl)-3-[4-(1,2,3,4-tetrahydro-2-naphthalenyl)-1-piperazinyl]-2,5-pyrrolidinedione involves multi-step organic reactions, including acylation, Grignard reactions, demethylation, etherification, and formation of methanesulfonate salts. For example, acylation of the sodio anion of beta-tetralone with phenyl anisoate, followed by a Grignard reaction, gives rise to novel dihydronaphthalene isomers, demonstrating the complexity of such syntheses (Jones et al., 1979).

Molecular Structure Analysis

The structural characterization of analogs involves various spectroscopic methods, including IR, NMR, and single crystal X-ray diffraction. For instance, a derivative of 2,5-piperazinedione was characterized by these methods, showing the molecule's detailed structure and providing insights into its three-dimensional conformation (Zhang et al., 2007).

Chemical Reactions and Properties

Chemical reactions involving compounds similar to the one often explore their potential antiestrogenic activity, binding affinity to receptors, and ability to form various derivatives through reactions like methylation, nucleophilic aromatic substitution, and etherification (Williams et al., 2010).

Physical Properties Analysis

Analysis of physical properties includes examining solubility, melting points, and crystalline structure. Such analyses are crucial for understanding the conditions under which these compounds are stable and their potential applications in further research and development.

Chemical Properties Analysis

The chemical properties of such compounds are explored through studies on their binding affinities, receptor activities, and the impact of structural modifications on their biological activity. For example, modifications to reduce lipophilicity and enhance receptor affinity are common strategies to improve the compound's pharmacological profile (Abate et al., 2011).